Cas no 2228095-04-1 (tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 2228095-04-1
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6374067
• PubChem ID: 165640249
• Update Time: 2025-05-20

tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate
• 2228095-04-1
• EN300-2006118

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(17)16-9-7-6-8-11(16)14(4,10-15)18-5/h11H,6-10,15H2,1-5H3
• InChI Key： ZZNKVKRMCFQHAZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate (CAS No. 2228095-04-1)

Tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate, a compound with the CAS number 2228095-04-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups within its framework, including the tert-butyl moiety and the 1-amino-2-methoxypropan-2-yl side chain, contributes to its distinctive chemical properties and biological activities.

The molecular architecture of Tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate is meticulously designed to interact with biological targets in a highly specific manner. The presence of the tert-butyl group enhances the compound's lipophilicity, facilitating better membrane permeability and cellular uptake. This feature is particularly crucial in drug design, as it ensures that the active moiety can reach its target site efficiently. Additionally, the 1-amino-2-methoxypropan-2-yl side chain introduces a polar region that can engage in hydrogen bonding interactions, further modulating the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in exploring novel piperidine derivatives for their pharmacological potential. Piperidine scaffolds are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The compound Tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate stands out among these derivatives due to its unique structural features and promising biological activities. Preliminary studies have indicated that this compound exhibits significant potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The synthesis of Tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group at the piperidine ring enhances stability and improves metabolic profiles, making it an attractive candidate for further development. The 1-amino-2-methoxypropan-2-yl side chain is integrated through a series of well-established organic transformations, ensuring high yield and purity. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of Tert-butyl 2-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate has been extensively evaluated in various in vitro and in vivo models. Research has demonstrated its potential as a modulator of key biological pathways involved in disease progression. For instance, studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in neurological disorders. The precise interaction between the tert-butyl group and the target site appears to contribute significantly to its therapeutic efficacy.

1-amino-2-methoxypropan-2-yl side chain facilitates interaction with polar regions of biological targets, enhancing binding affinity and selectivity.

The pharmacokinetic profile of Tert-butyl 2-(1-amino--methoxypropan--carbonyl)piperidine--carboxylic acid has also been thoroughly investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The lipophilic nature imparted by the presence of th terbutyle group promotes efficient absorption following oral administration, while th metabolically stable structure ensures prolonged circulation time within th body. These characteristics make it an ideal candidate for further development into a drug candidate with extended half-life and reduced dosing frequency.

The future prospects for Tert-butul 22(12--amino--22--methoxypropn--22--y)piperidne--22--carbonylate are excitingly promising. Ongoing research aims to explore its potential as a lead compound for drug development across multiple therapeutic areas. By leveraging cutting-edge computational methods and high-throughput screening techniques, scientists are identifying new analogs with enhanced potency and reduced side effects. The integration of structural modifications guided by computational modeling promises to accelerate th discovery process significantly.

The significance of this compound extends beyond its immediate pharmacological applications; it also serves as an invaluable tool for understanding complex biological mechanisms at a molecular level. As research progresses th understanding od how such compounds interact with their targets will continue to evolve providing new insights into disease pathogenesis while opening doors fo novel therapeutic strategies.